Cas no 1005785-57-8 (Imidazo[1,2-a]quinolin-2-amine)

Imidazo[1,2-a]quinolin-2-amine structure
1005785-57-8 structure
Product Name:Imidazo[1,2-a]quinolin-2-amine
CAS No:1005785-57-8
MF:C11H9N3
MW:183.209261655807
CID:1096006
PubChem ID:59175464
Update Time:2025-04-20

Imidazo[1,2-a]quinolin-2-amine Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]quinolin-2-amine
    • 1005785-57-8
    • SCHEMBL3487056
    • DB-198326
    • Inchi: 1S/C11H9N3/c12-10-7-14-9-4-2-1-3-8(9)5-6-11(14)13-10/h1-7H,12H2
    • InChI Key: MSLLWNIMUNLJEE-UHFFFAOYSA-N
    • SMILES: N12C=C(N)N=C1C=CC1C=CC=CC2=1

Computed Properties

  • Exact Mass: 183.079647300g/mol
  • Monoisotopic Mass: 183.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 43.3Ų
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